Cas no 1704074-10-1 ((3-((1-(Tert-butoxycarbonyl)piperidin-4-yl)carbamoyl)phenyl)boronic acid)

• Product Name: (3-((1-(Tert-butoxycarbonyl)piperidin-4-yl)carbamoyl)phenyl)boronic acid
• CAS No: 1704074-10-1
• MF: C₁₇H₂₅BN₂O₅
• MW: 348.201804876328
• MDL: MFCD28384301
• CID: 4611807
• PubChem ID: 91759277
• Update Time: 2025-06-15

(3-((1-(Tert-butoxycarbonyl)piperidin-4-yl)carbamoyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-((1-(tert-butoxycarbonyl)piperidin-4-yl)carbamoyl)phenyl)boronic acid
• AM88390
• (3-((1-(t-Butoxycarbonyl)piperidin-4-yl)carbamoyl)phenyl)boronic acid
• (3-((1-(tert-butoxycarbonyl)piperidin-4-yl)carbamoyl)phenyl)boronicacid
• 1704074-10-1
• CS-0060988
• AS-72892
• MFCD28384301
• AKOS025286788
• AB87213
• [3-[[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]carbamoyl]phenyl]boronic acid
• I12603
• [3-({1-[(tert-butoxy)carbonyl]piperidin-4-yl}carbamoyl)phenyl]boronic acid
• (3-((1-(Tert-butoxycarbonyl)piperidin-4-yl)carbamoyl)phenyl)boronic acid

• MDL： MFCD28384301
• Inchi： 1S/C17H25BN2O5/c1-17(2,3)25-16(22)20-9-7-14(8-10-20)19-15(21)12-5-4-6-13(11-12)18(23)24/h4-6,11,14,23-24H,7-10H2,1-3H3,(H,19,21)
• InChI Key： TZFYLPVMLOKGKX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)NC(C1C=CC=C(B(O)O)C=1)=O)=O

Computed Properties

• Exact Mass: 348.1856521g/mol
• Monoisotopic Mass: 348.1856521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (3-((1-(Tert-butoxycarbonyl)piperidin-4-yl)carbamoyl)phenyl)boronic acid

(3-((1-(Tert-butoxycarbonyl)piperidin-4-yl)carbamoyl)phenyl)boronic acid (CAS No. 1704074-10-1): A Comprehensive Overview

(3-((1-(Tert-butoxycarbonyl)piperidin-4-yl)carbamoyl)phenyl)boronic acid (CAS No. 1704074-10-1) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This boronic acid derivative is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc)-protected piperidine moiety and a boronic acid functional group. These features endow the compound with a wide range of reactivity and functional versatility, making it an essential building block in various synthetic pathways.

The Boc protecting group is particularly noteworthy for its stability under mild conditions and its ease of removal under acidic conditions. This property makes the compound highly suitable for multistep synthetic processes where the protection and deprotection of functional groups are critical steps. The piperidine ring, on the other hand, provides additional structural complexity and can be readily modified to introduce various substituents, enhancing the compound's utility in drug discovery and development.

The boronic acid functional group is another key feature of this compound. Boronic acids are widely used in Suzuki-Miyaura cross-coupling reactions, which are fundamental to modern organic synthesis. These reactions enable the formation of carbon-carbon bonds between aryl or vinyl boronic acids and aryl or vinyl halides, making them invaluable for the synthesis of complex organic molecules, including pharmaceuticals and advanced materials.

Recent research has highlighted the potential of (3-((1-(Tert-butoxycarbonyl)piperidin-4-yl)carbamoyl)phenyl)boronic acid in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers utilized the compound's reactivity to introduce specific functional groups that enhanced the antiviral activity of the final product. This work underscores the importance of this boronic acid derivative in drug development.

In another study, published in Organic Letters, scientists explored the use of (3-((1-(Tert-butoxycarbonyl)piperidin-4-yl)carbamoyl)phenyl)boronic acid in the synthesis of fluorescent probes for bioimaging applications. The unique structural features of the compound allowed for the efficient introduction of fluorophores, resulting in highly sensitive and selective probes that can be used to monitor biological processes at the molecular level.

The versatility of this compound extends beyond medicinal chemistry. In materials science, (3-((1-(Tert-butoxycarbonyl)piperidin-4-yl)carbamoyl)phenyl)boronic acid has been utilized in the development of advanced polymers and coatings. A recent study published in Macromolecules reported the use of this boronic acid derivative as a cross-linking agent in polymer synthesis. The resulting polymers exhibited improved mechanical properties and thermal stability, making them suitable for a wide range of industrial applications.

The safety profile of (3-((1-(Tert-butoxycarbonyl)piperidin-4-yl)carbamoyl)phenyl)boronic acid is also an important consideration. While it is not classified as a hazardous material, proper handling and storage practices should be followed to ensure safety in laboratory settings. The compound should be stored in a cool, dry place away from strong oxidizing agents and sources of ignition.

In conclusion, (3-((1-(Tert-butoxycarbonyl)piperidin-4-yl)carbamoyl)phenyl)boronic acid (CAS No. 1704074-10-1) is a highly versatile compound with significant potential in various scientific and industrial applications. Its unique structural features make it an essential building block in organic synthesis, medicinal chemistry, and materials science. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in these fields.